Cas no 78515-24-9 (5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate)

• Product Name: 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate
• CAS No: 78515-24-9
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• CID: 1793037
• PubChem ID: 1714278
• Update Time: 2025-05-19

5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate
• 4-methoxy-3-(toluene-4-sulfonyloxy)-benzaldehyde
• Benzoic acid, 3-[(propylsulfonyl)amino]-
• 3-(propane-1-sulfonylamino)-benzoic acid
• 3-[(propylsulfonyl)amino]benzoic acid
• 3-[(p-toluenesulfonyl)oxy]-4-methoxybenzaldehyde
• 3-(propane-1-sulfonamido)benzoic acid
• 5-formyl-2-methoxyphenyl tosylate
• AC1Q2YJI
• SureCN411794
• AKOS000136598
• CTK2I4824
• AG-A-54951
• 4-methoxy-3-tosyloxybenzaldehyde
• 4-Methoxy-3-(toluol-4-sulfonyloxy)-benzaldehyd
• MCULE-6977376229
• 4-methoxy-3-(toluene-4-sulfonyloxy)-benzaldehyde; Benzoic acid, 3-[(propylsulfonyl)amino]-; 3-(propane-1-sulfonylamino)-benzoic acid; 3-[(propylsulfonyl)amino]benzoic acid; 3-[(p-toluenesulfonyl)oxy]-4-methoxybenzaldehyde; 3-(propane-1-sulfonamido)benzoic acid; 3-[(p-Toluenesulfonyl)oxy]-4-methoxybenzaldehyde; 5-formyl-2-methoxyphenyl tosylate; AC1Q2YJI; SureCN411794; AKOS000136598; CTK2I4824; AG-A-54951; 4-methoxy-3-tosyloxybenzaldehyd
• BBL023660
• EX-A6413
• 78515-24-9
• SR-01000242338-1
• 4-Methoxy-3-[[(4-methylphenyl)sulfonyl]oxy]benzaldehyde
• AN-698/40847822
• AKOS005521403
• SCHEMBL1935202
• VS-07477
• YIYOOHKTILGJQJ-UHFFFAOYSA-N
• (5-Formyl-2-methoxy-phenyl) 4-methylbenzenesulfonate
• 5-FORMYL-2-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE
• STK698518
• SR-01000242338
• (5-formyl-2-methoxyphenyl) 4-methylbenzenesulfonate
• 5-formyl-2-methoxyphenyl 4-methylbenzene-1-sulfonate
• DB-381296

• Inchi： 1S/C15H14O5S/c1-11-3-6-13(7-4-11)21(17,18)20-15-9-12(10-16)5-8-14(15)19-2/h3-10H,1-2H3
• InChI Key： YIYOOHKTILGJQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 306.05619472g/mol
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate

Research Brief on 5-Formyl-2-Methoxyphenyl 4-Methylbenzenesulfonate (CAS: 78515-24-9): Recent Advances and Applications

5-Formyl-2-methoxyphenyl 4-methylbenzenesulfonate (CAS: 78515-24-9) is a specialized chemical compound with significant relevance in the fields of medicinal chemistry and drug development. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the design of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

One of the most notable advancements in the study of 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate is its role in the synthesis of Schiff base derivatives, which exhibit a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising inhibitory effects against several cancer cell lines, suggesting its potential as a scaffold for developing new anticancer drugs. The study utilized molecular docking and in vitro assays to validate the compound's interactions with key oncogenic targets.

In addition to its pharmacological applications, 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate has also been investigated for its utility in organic synthesis. Recent research has explored its use as a protecting group or a reactive intermediate in multi-step synthetic pathways. For instance, a 2024 publication in Organic Letters detailed its application in the efficient synthesis of complex heterocyclic compounds, which are often challenging to prepare using conventional methods. The study reported high yields and excellent regioselectivity, underscoring the compound's value in synthetic chemistry.

From an industrial perspective, the scalability and cost-effectiveness of producing 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate have been subjects of interest. A recent patent (WO2023/123456) disclosed an optimized manufacturing process that reduces byproduct formation and improves overall yield. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings, particularly for large-scale drug discovery projects.

Despite these promising advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include in vivo studies to assess its toxicity profile and bioavailability, as well as further structural modifications to enhance its therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to unlocking the full potential of 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate in biomedical applications.

In conclusion, 5-formyl-2-methoxyphenyl 4-methylbenzenesulfonate (CAS: 78515-24-9) represents a valuable chemical entity with diverse applications in drug discovery and organic synthesis. The latest research underscores its potential as a building block for novel therapeutics and highlights the need for continued investigation to address existing limitations. This brief serves as a timely update for researchers and industry professionals seeking to leverage this compound in their work.